Cas no 1352395-98-2 (6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1352395-98-2
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 4828395
• Update Time: 2026-02-27

6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine
• 6-Chloro-3-fluoro-5-azaindole

• Inchi： 1S/C7H4ClFN2/c8-7-1-6-4(2-11-7)5(9)3-10-6/h1-3,10H
• InChI Key： JNIYDZPUZPGBAE-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)C(=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2
• Topological Polar Surface Area: 28.7

Additional information on 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine

6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine (CAS No. 1352395-98-2): A Versatile Heterocyclic Compound in Modern Pharmaceutical Research

The 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine (CAS No. 1352395-98-2) represents an important class of nitrogen-containing heterocyclic compounds that have gained significant attention in pharmaceutical chemistry and drug discovery. This structurally unique molecule combines a pyrrolopyridine core with strategic halogen substitutions, making it a valuable building block for medicinal chemistry applications.

With the increasing demand for novel small molecule therapeutics, researchers are actively exploring the potential of halogenated pyrrolopyridines like 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine. The compound's molecular structure features a fused bicyclic system with chlorine at position 6 and fluorine at position 3, which significantly influences its electronic properties and potential biological activities.

Recent studies in kinase inhibitor development have highlighted the importance of such fluorinated heterocycles. The presence of both chlorine and fluorine atoms in 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine offers unique opportunities for structure-activity relationship (SAR) optimization, particularly in the design of targeted cancer therapies and central nervous system (CNS) drugs.

The synthesis of 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine typically involves multi-step organic transformations, with careful consideration given to the introduction of halogen atoms at specific positions. Advanced cross-coupling reactions and halogen exchange methodologies have been employed to achieve high purity and yield of this valuable intermediate.

In the context of drug discovery trends 2023, this compound has shown promise as a scaffold for developing JAK inhibitors and BTK inhibitors, which are currently hot topics in autoimmune disease and oncology research. The fluorine substitution pattern in particular has been associated with improved metabolic stability and membrane permeability - two critical factors in modern druglikeness optimization.

From a medicinal chemistry perspective, the 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine scaffold offers several advantages. The chloro group serves as an excellent handle for further functionalization through palladium-catalyzed couplings, while the fluoro substituent can influence both the compound's electronic properties and its interactions with biological targets through fluorine-protein interactions.

The growing interest in fused heterocyclic compounds for CNS drug development has further increased the relevance of this chemical entity. Researchers exploring treatments for neurodegenerative diseases and psychiatric disorders are particularly interested in the blood-brain barrier penetration potential of such halogenated pyrrolopyridines.

In the field of agricultural chemistry, derivatives of 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine have shown potential as leads for developing novel crop protection agents. The unique electronic properties imparted by the halogen atoms may contribute to interactions with biological targets in pests while maintaining favorable environmental profiles.

Quality control of 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent requirements for pharmaceutical applications, particularly in GMP synthesis environments.

The commercial availability of 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine has increased in recent years to meet growing demand from contract research organizations and pharmaceutical companies. Suppliers now offer this compound in various quantities, from milligram-scale for early-stage research to kilogram quantities for development programs.

From a patent landscape perspective, several applications have emerged featuring 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine derivatives, particularly in areas of kinase modulation and GPCR targeting. This reflects the compound's versatility as a privileged structure in medicinal chemistry.

Environmental and safety considerations for handling 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine follow standard laboratory protocols for heterocyclic compounds. Proper personal protective equipment and ventilation are recommended, though the compound doesn't fall under special regulatory categories that would restrict its use in research settings.

The future outlook for 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine appears promising, with ongoing research exploring its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's unique structural features continue to make it a valuable tool for medicinal chemists addressing current challenges in drug discovery.

For researchers interested in structure-based drug design, computational studies of 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine derivatives have provided insights into their binding modes with various biological targets. These in silico approaches, combined with experimental data, are accelerating the optimization of this scaffold for specific therapeutic applications.

In conclusion, 6-Chloro-3-fluoro-1H-pyrrolo[3,2-c]pyridine (CAS No. 1352395-98-2) represents a versatile and valuable building block in modern pharmaceutical research. Its unique combination of structural features and halogen substitutions positions it as an important tool for addressing current challenges in drug discovery and medicinal chemistry, particularly in the development of targeted therapies for various disease areas.